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Compound of Interest

Compound Name: Amisulpride

Cat. No.: B195569 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Amisulpride is a selective antagonist of dopamine D2 and D3 receptors, widely

used as an atypical antipsychotic.[1][2] Its mechanism is notably dose-dependent; at low

concentrations, it preferentially blocks presynaptic D2/D3 autoreceptors, leading to an increase

in dopamine release, while at higher doses, it blocks postsynaptic receptors, thereby inhibiting

dopaminergic hyperactivity.[2][3] Amisulpride also demonstrates antagonism at serotonin 5-

HT7 and 5-HT2A receptors, which may contribute to its antidepressant effects.[1] Due to its

specific and dose-dependent activity, Amisulpride is a valuable tool for in vitro studies of

dopaminergic and serotonergic signaling.

Proper preparation of Amisulpride solutions is critical for obtaining reproducible and reliable

results in cell culture experiments. This document provides a detailed protocol for the

solubilization, storage, and preparation of Amisulpride working solutions for use in cell-based

assays.

Physicochemical and Solubility Data
A summary of key quantitative data for Amisulpride is presented in the table below. This

information is essential for accurate stock solution preparation and handling.
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Property Value Source(s)

Molecular Formula C₁₇H₂₇N₃O₄S

Molecular Weight 369.48 g/mol

CAS Number 71675-85-9

Appearance White crystalline solid

Storage (Solid) -20°C, stable for ≥ 4 years

Solubility in DMSO ~15-74 mg/mL

Solubility in Ethanol ~1 mg/mL

Solubility in Water Sparingly soluble / Insoluble

Experimental Protocols
Protocol 1: Preparation of a 10 mM Amisulpride Stock
Solution
This protocol describes the preparation of a concentrated stock solution in Dimethyl Sulfoxide

(DMSO), which is the recommended solvent for Amisulpride in cell culture applications.

Materials:

Amisulpride powder (purity ≥98%)

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Calibrated micropipettes and sterile tips

Methodology:
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Safety First: Perform all steps in a chemical fume hood or a biological safety cabinet. Wear

appropriate Personal Protective Equipment (PPE), including gloves, a lab coat, and safety

glasses.

Calculation: Determine the mass of Amisulpride powder required. To prepare 1 mL of a 10

mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 369.48 g/mol x 1000 mg/g

Mass (mg) = 3.695 mg

Weighing: Carefully weigh out 3.70 mg of Amisulpride powder and place it into a sterile

microcentrifuge tube.

Solubilization: Add 1 mL of sterile DMSO to the tube containing the Amisulpride powder.

Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath can be used if necessary to aid dissolution.

Aliquoting and Storage:

Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in

sterile cryovials. This prevents repeated freeze-thaw cycles which could degrade the

compound.

Store the stock solution aliquots at -20°C or -80°C. The solid form is stable for at least two

to four years when stored at -20°C. Stock solutions in DMSO are stable for months when

stored at -80°C.

Protocol 2: Preparation of Amisulpride Working
Solutions
This protocol details the dilution of the DMSO stock solution into a cell culture medium to

achieve the desired final concentration for treating cells.
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Materials:

10 mM Amisulpride stock solution in DMSO

Sterile, pre-warmed complete cell culture medium

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Methodology:

Determine Final Concentration: Decide on the final concentrations of Amisulpride required

for the experiment. It is advisable to perform a dose-response study to determine the optimal

concentration range.

Serial Dilution: Perform serial dilutions of the 10 mM stock solution into the complete cell

culture medium. It is crucial to ensure that the final concentration of DMSO in the medium

applied to cells is non-toxic, typically ≤ 0.5%, with ≤ 0.1% being ideal.

Example Calculation (for a final concentration of 10 µM):

To prepare 1 mL of a 10 µM working solution from a 10 mM stock solution, a 1:1000

dilution is required.

Add 1 µL of the 10 mM Amisulpride stock to 999 µL of pre-warmed complete cell culture

medium.

The final DMSO concentration in this working solution will be 0.1%.

Vehicle Control: Always prepare a vehicle control. This consists of cell culture medium

containing the same final concentration of DMSO as the highest concentration working

solution, but without Amisulpride. This is essential to distinguish the effects of the drug from

the effects of the solvent.

Application to Cells: Mix the working solution gently by pipetting and immediately add the

required volume to your cell culture plates. Aqueous solutions are not recommended for

storage beyond one day.
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The table below provides an example dilution scheme for various final concentrations.

Final
Concentration

Volume of 10 mM
Stock

Volume of Culture
Medium

Final DMSO %

100 µM 10 µL 990 µL 1.0%

10 µM 1 µL 999 µL 0.1%

1 µM 0.1 µL 999.9 µL 0.01%

100 nM 0.1 µL 9999.9 µL 0.001%

Note: A 1% DMSO

concentration may be

toxic to some cell

lines. Further dilution

in medium may be

required.

**Note: For small

volumes, it is more

accurate to perform

an intermediate

dilution step.

Visualized Workflows and Mechanisms
Diagrams created using Graphviz provide a clear visual representation of the experimental

workflow and the underlying signaling pathway of Amisulpride.
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Stock Solution Preparation

Working Solution Preparation

1. Weigh Amisulpride
(e.g., 3.70 mg)

2. Dissolve in Sterile DMSO
(e.g., 1 mL)

3. Vortex Until Dissolved

4. Aliquot into Cryovials

5. Store at -20°C / -80°C

6. Thaw Stock Aliquot

For Experiment

7. Dilute in Culture Medium
(e.g., 1:1000 for 10 µM)

Prepare Vehicle Control
(Medium + DMSO)

8. Add to Cell Culture

Click to download full resolution via product page

Caption: Experimental workflow for Amisulpride solution preparation.
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Caption: Dose-dependent mechanism of Amisulpride at the synapse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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